1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine

• IUPAC Name: 1-(3,4-dimethylphenyl)-4-(2,3,4-trimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C21H28N2O2S/c1-15-6-8-20(14-17(15)3)22-10-12-23(13-11-22)26(24,25)21-9-7-16(2)18(4)19(21)5/h6-9,14H,10-13H2,1-5H3
• InChI Key: GRMWURIXTOXIQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=C(C(=C(C=C3)C)C)C)C
• Molecular Formula: C21H28N2O2S
• Molecular Weight: 372.5 g/mol

Description

1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine, also known as TASP0433864, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the piperazine class of compounds and has been synthesized using various methods.

Mechanism of Action

1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine exerts its effects by binding to specific receptors in the body. It has been shown to bind to TRPV1 channels, which are involved in the transmission of pain signals. 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine also modulates the activity of the serotonin receptor, which is involved in the regulation of mood and emotions.
Biochemical and Physiological Effects:
1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models, as well as alleviate anxiety and depression-like behaviors. 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine has also been shown to modulate the activity of the immune system, suggesting potential applications in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine is its specificity for TRPV1 channels and serotonin receptors, which reduces the risk of off-target effects. However, one limitation of 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine. One area of interest is the development of more potent and selective analogs of 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine. Another area of interest is the investigation of the potential use of 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine in the treatment of inflammatory disorders such as rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanism of action of 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine and its effects on different physiological systems.
In conclusion, 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine is a novel small molecule with potential therapeutic applications in pain management, anxiety, and depression. Its specificity for TRPV1 channels and serotonin receptors make it an attractive candidate for drug development. However, further research is needed to fully understand its mechanism of action and potential applications in different physiological systems.

Synthesis Methods

The synthesis of 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine has been described in several research articles. The most common method involves the reaction of 1-(3,4-dimethylphenyl)piperazine with 2,3,4-trimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine in high yield and purity.

Scientific Research Applications

1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine has been shown to have potential therapeutic applications in various research areas. One of the main research areas is pain management. Studies have shown that 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine can alleviate pain by targeting the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the transmission of pain signals. 1-(3,4-Dimethylphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine has also been investigated for its potential use in treating anxiety and depression, as it has been shown to modulate the activity of the serotonin receptor.